Bufanolides and derivatives
Bufanolides and their derivatives represent a diverse class of triterpenoids, primarily found in the skin secretions of certain toads, notably *Bufo* species. These compounds exhibit a wide range of biological activities, including potent antimicrobial, anti-inflammatory, and analgesic properties. Chemically, bufanolides are characterized by a unique 25-membered ring system, often with multiple hydroxyl groups and functional groups that contribute to their structural complexity.
Bufanolide derivatives have been extensively studied for their potential therapeutic applications in various fields such as dermatology, neurology, and immunology. For instance, some bufanolides show promising results against skin infections due to their strong antibacterial and antifungal properties. Additionally, certain bufanolides exhibit analgesic effects by modulating pain pathways, making them attractive candidates for the development of new pain relief treatments.
Research into bufanolide derivatives continues to uncover novel structural modifications that enhance their therapeutic efficacy while minimizing potential side effects. This ongoing investigation highlights the significant value of these compounds in pharmaceutical and biochemical research, potentially leading to innovative drug formulations and therapeutic strategies.

Structure | Chemical Name | CAS | MF |
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Rubellin + | 110237-76-8 | C31H40O13 |
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N/A | 177855-73-1 | C41H60O18 |
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3-O-Acetyl-5beta,11alpha-dihydroxy-12-oxo-bufalin | 71305-43-6 | C26H34O8 |
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19-Oxocinobufotalin | 24512-60-5 | C26H32O8 |
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12beta-hydroxycinobufagin | 39844-93-4 | C26H34O7 |
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3-Dehydro-16beta-hydroxybovogenin A | 36155-63-2 | C24H30O6 |
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5beta,12beta-Dihydroxy-11-oxo-bufalin | 71340-25-5 | C24H32O7 |
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Arenobufagin 3-hemisuberate | 30219-16-0 | C32H44O9 |
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3-Ac-(2beta,3beta,5beta,11alpha,14beta)-2,3,5,11,14-Pentahydroxy-12-oxobufa-20,22-dienolide | 71417-34-0 | C26H34O9 |
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14,19-Dihydroxy-3-oxo-14beta-bufa-4,20,22-trienolid | 41744-67-6 | C24H30O5 |
Related Literature
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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2. Book reviews
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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